2,5-dimethoxy-N-[2-(4-methyl-2-pyridin-3-yl-1,3-thiazol-5-yl)ethyl]benzenesulfonamide

• IUPAC Name: 2,5-dimethoxy-N-[2-(4-methyl-2-pyridin-3-yl-1,3-thiazol-5-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C19H21N3O4S2/c1-13-17(27-19(22-13)14-5-4-9-20-12-14)8-10-21-28(23,24)18-11-15(25-2)6-7-16(18)26-3/h4-7,9,11-12,21H,8,10H2,1-3H3
• InChI Key: QCNBYUVKWLFIHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CN=CC=C2)CCNS(=O)(=O)C3=C(C=CC(=C3)OC)OC
• Molecular Formula: C19H21N3O4S2
• Molecular Weight: 419.5 g/mol

Description

The compound is a sulfonamide derivative, which is a common functional group in many pharmaceutical drugs. Sulfonamides are known for their antibiotic properties. The compound also contains a thiazole ring, which is a type of heterocyclic compound that is found in many drugs and natural products.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The presence of the thiazole ring and the sulfonamide group would likely have a significant impact on the compound’s chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonamide group could increase its solubility in water, while the thiazole ring could potentially increase its stability.

Scientific Research Applications

Anticancer Research

• Researchers have investigated the anticancer potential of this compound. . Further exploration of its mechanism of action and potential as a targeted therapy is warranted.

Synthetic Chemistry

• As an ammonia equivalent, this compound has been used in concise synthesis approaches. .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many sulfonamide drugs work by inhibiting the growth of bacteria, but the presence of the thiazole ring could potentially confer additional biological activity.

Safety and Hazards

As with any chemical compound, the safety and hazards would depend on various factors such as dosage, route of exposure, and individual health conditions. Sulfonamides are generally considered safe for use in humans, but they can cause allergic reactions in some individuals.

Future Directions

The future directions for this compound would likely involve further studies to determine its potential uses. This could include in vitro and in vivo testing to evaluate its biological activity, as well as additional studies to optimize its synthesis and improve its physical and chemical properties.